Cas no 864926-17-0 (6-ethyl 3-methyl 2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate)

• Product Name: 6-ethyl 3-methyl 2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• CAS No: 864926-17-0
• MF: C₁₇H₁₈N₂O₆S
• MW: 378.399623394012
• CID: 6359868
• PubChem ID: 3434131
• Update Time: 2025-10-05

6-ethyl 3-methyl 2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 6-ethyl 3-methyl 2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• Thieno[2,3-c]pyridine-3,6(5H)-dicarboxylic acid, 2-[(2-furanylcarbonyl)amino]-4,7-dihydro-, 6-ethyl 3-methyl ester
• 6-O-ethyl 3-O-methyl 2-(furan-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• 6-ethyl 3-methyl 2-(furan-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
• 6-ethyl 3-methyl 2-(furan-2-carboxamido)-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate
• 864926-17-0
• F1298-0129
• 6-ethyl 3-methyl 2-(furan-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• AKOS024604334

• Inchi： 1S/C17H18N2O6S/c1-3-24-17(22)19-7-6-10-12(9-19)26-15(13(10)16(21)23-2)18-14(20)11-5-4-8-25-11/h4-5,8H,3,6-7,9H2,1-2H3,(H,18,20)
• InChI Key： NUPFIOXHSAXFTI-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C(OC)=O)=C(NC(C3=CC=CO3)=O)SC1=2

Computed Properties

• Exact Mass: 378.08855747g/mol
• Monoisotopic Mass: 378.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 486.8±45.0 °C(Predicted)
• pka: 12.12±0.20(Predicted)

Additional information on 6-ethyl 3-methyl 2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

Introduction to 6-ethyl 3-methyl 2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate (CAS No. 864926-17-0) and Its Emerging Applications in Chemical Biology

The compound 6-ethyl 3-methyl 2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate, identified by its unique Chemical Abstracts Service (CAS) number 864926-17-0, represents a fascinating molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic compound combines structural features from thienopyridine and furan moieties, creating a scaffold that exhibits promising biological activities. The presence of amide and carboxylate functional groups further enhances its potential as a pharmacophore in drug discovery initiatives.

Recent advancements in medicinal chemistry have highlighted the importance of multicyclic scaffolds in designing novel therapeutic agents. The thieno2,3-cpyridine core of this compound is particularly noteworthy due to its ability to interact with biological targets in a manner that is both specific and potent. The 6-ethyl 3-methyl substituents contribute to the steric and electronic properties of the molecule, influencing its binding affinity and metabolic stability. These structural attributes make it a compelling candidate for further exploration in the development of small-molecule drugs.

In the context of contemporary research, this compound has been investigated for its potential applications in modulating various biological pathways. Studies have suggested that it may exhibit inhibitory effects on enzymes and receptors implicated in inflammatory responses, making it a candidate for therapeutic intervention in chronic inflammatory diseases. The furan-2-amido moiety is particularly interesting as it can serve as a linker between different pharmacophoric regions, facilitating the design of hybrid molecules with enhanced biological activity.

The 3,6-dicarboxylate functional groups provide additional opportunities for chemical modification, allowing for the synthesis of derivatives with tailored properties. Such modifications can be crucial in optimizing pharmacokinetic profiles, improving solubility, and enhancing target specificity. The combination of these structural features positions this compound as a versatile building block for medicinal chemists seeking to develop innovative therapeutic strategies.

One of the most exciting aspects of this compound is its potential in the field of precision medicine. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess its interactions with specific biological targets. This approach enables the identification of novel drug candidates that are better suited to address the complex needs of individual patients. The thieno2,3-cpyridine scaffold has already shown promise in preclinical studies as a component of molecules designed to interact with proteins involved in cancer progression and neurological disorders.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its synthetic accessibility while maintaining high purity standards. Advanced methodologies such as multi-step cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the desired framework efficiently. These synthetic strategies not only underscore the compound's feasibility for large-scale production but also demonstrate the growing sophistication of modern chemical synthesis.

Emerging research also suggests that this molecule may have applications beyond traditional pharmaceuticals. Its unique structural motifs have attracted interest from materials scientists exploring new polymers and functional materials. The ability to incorporate such heterocyclic compounds into polymers could lead to novel materials with enhanced mechanical properties or specific electronic behaviors, opening up avenues for applications in nanotechnology and advanced manufacturing.

The regulatory landscape surrounding this compound is another critical consideration. As it does not fall under categories such as hazardous chemicals or controlled substances, it can be more readily studied without stringent regulatory hurdles. This flexibility allows researchers to focus on exploring its potential without being bogged down by excessive administrative requirements.

In conclusion,6-ethyl 3-methyl 2-(furan-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate (CAS No. 864926-17-0) represents a promising entity with diverse applications across chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation into therapeutic interventions for various diseases. As research continues to uncover new possibilities for this compound,thieno2,3-cpyridine based molecules are poised to play an increasingly significant role in shaping the future of drug discovery and materials science.